Cas no 212143-50-5 (3-(Bromomethyl)-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one)

• Product Name: 3-(Bromomethyl)-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one
• CAS No: 212143-50-5
• MF: C₁₁H₉BrN₂OS
• MW: 297.170960187912
• MDL: MFCD02082088
• CID: 5015211
• Update Time: 2026-02-27

3-(Bromomethyl)-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one
• 3-(bromomethyl)-2H,3H,5H-[1,3]thiazolo[2,3-b]quinazolin-5-one
• MLS000721397
• HMS2681B11
• SMR000335462
• 3-(bromomethyl)-2,3-dihydro-5h-thiazolo[2,3-b]quinazolin-5-one
• 3-(Bromomethyl)-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one

• MDL： MFCD02082088
• Inchi： 1S/C11H9BrN2OS/c12-5-7-6-16-11-13-9-4-2-1-3-8(9)10(15)14(7)11/h1-4,7H,5-6H2
• InChI Key： RNDUBKQTARBHAS-UHFFFAOYSA-N
• SMILES： BrCC1CSC2=NC3C=CC=CC=3C(N12)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 2.4
• Topological Polar Surface Area: 58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(Bromomethyl)-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one

Research Brief on 3-(Bromomethyl)-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one (CAS: 212143-50-5)

3-(Bromomethyl)-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one (CAS: 212143-50-5) is a heterocyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiazoloquinazolinone scaffold, has shown promising potential as a building block for the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's structural features, including the bromomethyl group, make it a versatile intermediate for further chemical modifications. Researchers have leveraged this reactivity to synthesize derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(Bromomethyl)-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key target in cancer therapy.

In addition to its applications in oncology, this compound has also been investigated for its antimicrobial properties. A recent preprint on BioRxiv highlighted its efficacy against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the thiazoloquinazolinone core disrupts bacterial cell wall synthesis, offering a novel mechanism of action distinct from existing antibiotics.

From a synthetic chemistry perspective, the compound's stability and reactivity have been optimized through recent advancements in green chemistry protocols. A 2022 paper in Organic Letters detailed a solvent-free, catalytic method for its synthesis, significantly improving yield and reducing environmental impact. These developments are critical for scaling up production for preclinical studies.

Despite these promising findings, challenges remain in the clinical translation of 3-(Bromomethyl)-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one derivatives. Issues such as bioavailability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are underway to optimize these compounds for therapeutic use.

In conclusion, 3-(Bromomethyl)-2,3-dihydro-5H-[1,3]thiazolo[2,3-b]quinazolin-5-one represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its multifaceted applications underscore the importance of heterocyclic chemistry in addressing unmet medical needs. Future research should focus on elucidating its mechanism of action and expanding its therapeutic potential.